1-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}-4-phenylpiperazine

Kinase inhibitor scaffold Structure-activity relationship Medicinal chemistry

1-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}-4-phenylpiperazine (CAS 2640896-19-9, MF C18H19N5O, MW 321.4 g/mol) is a synthetic heterocyclic small molecule belonging to the imidazo[1,2-b]pyridazine class of kinase-targeted scaffolds. The compound features a 2-methylimidazo[1,2-b]pyridazine-6-carbonyl core linked via an amide bond to a 4-phenylpiperazine moiety.

Molecular Formula C18H19N5O
Molecular Weight 321.4 g/mol
CAS No. 2640896-19-9
Cat. No. B6466673
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name1-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}-4-phenylpiperazine
CAS2640896-19-9
Molecular FormulaC18H19N5O
Molecular Weight321.4 g/mol
Structural Identifiers
SMILESCC1=CN2C(=N1)C=CC(=N2)C(=O)N3CCN(CC3)C4=CC=CC=C4
InChIInChI=1S/C18H19N5O/c1-14-13-23-17(19-14)8-7-16(20-23)18(24)22-11-9-21(10-12-22)15-5-3-2-4-6-15/h2-8,13H,9-12H2,1H3
InChIKeyXNCYXWHAVLPUKQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-{2-Methylimidazo[1,2-b]pyridazine-6-carbonyl}-4-phenylpiperazine (CAS 2640896-19-9): Procurement-Relevant Identity and Class Context


1-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}-4-phenylpiperazine (CAS 2640896-19-9, MF C18H19N5O, MW 321.4 g/mol) is a synthetic heterocyclic small molecule belonging to the imidazo[1,2-b]pyridazine class of kinase-targeted scaffolds . The compound features a 2-methylimidazo[1,2-b]pyridazine-6-carbonyl core linked via an amide bond to a 4-phenylpiperazine moiety. Imidazo[1,2-b]pyridazine is recognized as a privileged scaffold in medicinal chemistry owing to its ability to engage the ATP-binding pocket of diverse kinases while offering favorable physicochemical properties including improved solubility, reduced toxicity relative to carbocyclic analogs, and a capacity to establish hydrogen-bond interactions with biological targets [1]. This specific compound is cataloged as a screening compound for non-human research use and has not yet been the subject of published primary pharmacological characterization .

Scaffold Class
Imidazo[1,2-b]pyridazine kinase-targeted scaffold with reported ATP-pocket engagement
Substituent Profile
2-methyl on imidazo ring plus 4-phenylpiperazine pendant; distinct from tert-butyl, fluorophenyl, or methoxyphenyl analogs
Use Context
Non-human research screening compound; target deconvolution not yet reported

Why Generic Substitution Fails for 1-{2-Methylimidazo[1,2-b]pyridazine-6-carbonyl}-4-phenylpiperazine: Scaffold-Level Differentiation Evidence


Imidazo[1,2-b]pyridazines cannot be treated as interchangeable commodities because minor structural modifications on this scaffold produce profound shifts in kinase target engagement, selectivity, and cellular potency. The scaffold has been successfully optimized against at least ten distinct kinase targets—including IKKβ, p38 MAPK, Mps1/TTK, Haspin, CDK12/13, DYRK/CLK, Pim-1/2, mTOR, IRAK4, and CaMKII—with individual compounds achieving target-specific IC50 values spanning from low picomolar to micromolar ranges [1]. For instance, imidazo[1,2-b]pyridazine-based Mps1 inhibitors achieve cellular IC50 values of 0.70 nM with selectivity over 192 kinases [2], while structurally distinct analogs within the same scaffold class target IKKβ for inflammation [3] or CDK12/13 for triple-negative breast cancer [4]. The 2-methyl substitution on the imidazo ring and the 4-phenylpiperazine moiety of the target compound represent specific design choices that differentiate it from analogs bearing tert-butyl, fluorophenyl, or methoxyphenyl groups—each of which drives divergent target binding, metabolic stability, and pharmacokinetic behavior. Substituting one imidazo[1,2-b]pyridazine derivative for another without experimental validation of target engagement and selectivity risks compromising experimental reproducibility and project outcomes.

2-Methyl vs. 2-tert-Butyl Substitution
Steric bulk at the hinge-binding region differs substantially; the 2-tert-butyl analog is annotated as a CaMKII inhibitor, and selectivity profile may shift away from that of the 2-methyl compound.
4-Phenylpiperazine Polypharmacology
This pharmacophore appears in Haspin inhibitors and acetylcholinesterase ligands; target engagement may extend beyond a single kinase and requires verification.
Potency Cannot Be Inferred from Scaffold
Imidazo[1,2-b]pyridazine chemotypes span >10,000-fold in reported IC50; assay potency context must be established for this specific compound.

Quantitative Differentiation Evidence for 1-{2-Methylimidazo[1,2-b]pyridazine-6-carbonyl}-4-phenylpiperazine vs. Closest Analogs


Structural Differentiation from Closest Commercially Available Analogs: 2-Methyl vs. 2-tert-Butyl Substitution

The target compound bears a 2-methyl substituent on the imidazo[1,2-b]pyridazine core, whereas the closest commercially cataloged analog, 1-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}-4-phenylpiperazine, carries a bulky 2-tert-butyl group. The 2-tert-butyl analog has been explicitly annotated as a CaMKII (Calcium/Calmodulin-dependent Protein Kinase II) inhibitor [1]. The 2-methyl substitution in the target compound reduces steric bulk at the hinge-binding region of the ATP pocket, which is predicted to alter kinase selectivity relative to the 2-tert-butyl variant. The 2-methyl group contributes a calculated XLogP3 of approximately 2.2 and a topological polar surface area (TPSA) of 53.7 Ų for the fluorophenyl analog series [2], suggesting moderate lipophilicity suitable for cell permeability without the excessive clogP expected from the tert-butyl analog.

Steric Bulk at 2-Position
Class-level
Methyl (≈21.6 ų) vs. tert-butyl (≈84.6 ų); predicted ΔclogP ≈ −1.5 to −2.0 log units
Supports hinge-binding differentiation review
Comparative inference; no co-crystal structure available
Kinase inhibitor scaffold Structure-activity relationship Medicinal chemistry

Kinase Selectivity Potential: Imidazo[1,2-b]pyridazine Scaffold Enables Target Discrimination Across >10 Kinase Families

The imidazo[1,2-b]pyridazine scaffold has demonstrated the capacity to achieve high selectivity for individual kinase targets when appropriately substituted. An Mps1/TTK inhibitor from this class (compound 27f) achieved cellular Mps1 IC50 of 0.70 nM with selectivity over 192 kinases [1]. In contrast, imidazo[1,2-b]pyridazine-based IKKβ inhibitors from the Shimizu series were optimized for IKKβ potency and TNFα suppression in vivo without reported broad kinome-wide selectivity profiling [2]. Separately, DYRK/CLK-selective imidazo[1,2-b]pyridazines achieved IC50 values < 100 nM against their intended targets with selectivity over other kinases [3]. The 4-phenylpiperazine moiety in the target compound is a pharmacophore element present in Haspin-selective inhibitors (IC50 6–100 nM) [4] and in acetylcholinesterase inhibitors bearing a 1-phenylpiperazine substituent (IC50 40–50 nM) [5], indicating potential polypharmacology that must be characterized.

Kinase Selectivity Breadth
Class-level
Mps1 inhibitor: selective over 192 kinases; 4-phenylpiperazine analogs engage Haspin (IC50 6–100 nM) and AChE (IC50 40–50 nM)
Requires target engagement verification before phenotypic use
Polypharmacology potential must be characterized
Kinase selectivity Polypharmacology Drug discovery

Potency Benchmarking: Imidazo[1,2-b]pyridazine Class Achieves pM-to-nM Potency Across Validated Kinase Targets

The imidazo[1,2-b]pyridazine scaffold has produced inhibitors with potency spanning a >10,000-fold range depending on substitution pattern and target. At the high-potency extreme, Pim-1/2 inhibitors from this class achieve IC50 values of 0.024 nM and 0.095 nM respectively [1]; IRAK4 inhibitors reach 1.3 nM [2]; Mps1 inhibitors achieve cellular IC50 of 0.70 nM [3]; and CDK12/13 covalent inhibitors exhibit IC50 values of 15.5 nM and 12.2 nM [4]. At the moderate-potency end, p38 MAPK inhibitors show IC50 around 240 nM [5]. This broad potency range demonstrates that procurement of a specific imidazo[1,2-b]pyridazine chemotype—rather than any scaffold member—is essential for achieving the desired target engagement window. The target compound's potency against any given kinase cannot be inferred from class membership alone and must be experimentally determined.

Potency Range Across Scaffold
Context-dependent
0.024 nM (Pim-1) to >240 nM (p38 MAPK); >10,000-fold span
Supports de novo potency determination requirement
Activity cannot be inferred from scaffold membership
Kinase inhibition IC50 potency Benchmarking

Differentiation from 4-Fluorophenyl and 2-Methoxyphenyl Piperazine Analogs: Predicted Physicochemical and ADME Divergence

The target compound (4-phenylpiperazine, unsubstituted phenyl) differs from two closely cataloged analogs: 1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine (CAS 2640896-23-5, MF C18H18FN5O, MW 339.4) and 1-(2-methoxyphenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine (CAS 2640945-85-1, MF C19H21N5O2) [1]. The 4-fluorophenyl analog has a predicted XLogP3 of 2.2 and TPSA of 53.7 Ų [2]. The unsubstituted phenyl analog (target compound) is expected to have a lower XLogP3 (predicted approx. 1.8–2.0) owing to the absence of the electronegative fluorine, which also eliminates fluorine-mediated metabolic stability and potential halogen-bonding interactions. The 2-methoxyphenyl analog introduces a hydrogen-bond acceptor ortho to the piperazine-phenyl bond, potentially altering the conformational preference of the pendant phenyl ring. These physicochemical differences translate into divergent membrane permeability, solubility, and metabolic stability profiles that affect performance in cell-based assays and in vivo models.

Lipophilicity & Polarity
Class-level
Target: predicted XLogP3 ≈1.8–2.0; 4-fluorophenyl analog: XLogP3 2.2, TPSA 53.7 Ų; ΔXLogP3 ≈−0.2 to −0.4
Supports ADME property differentiation review
No fluorine-mediated metabolic stabilization
Physicochemical properties ADME Drug-likeness

Kinase Inhibitor Patent Landscape: Imidazo[1,2-b]pyridazine Scaffold Covers MKNK1, CaMKII, and Pan-Kinase Intellectual Property

Multiple patent families cover substituted imidazo[1,2-b]pyridazines as kinase inhibitors, establishing the scaffold's broad utility as well as potential IP constraints. WO2014128093A1 claims substituted imidazo[1,2-b]pyridazines as MKNK1 (Mnk1) kinase inhibitors [1]. US11795172B2 claims imidazo[1,2-b]pyridazines and triazolo[4,3-b]pyridazines as CaMKII inhibitors for cardiac disease indications [2]. Earlier patents (e.g., US8114874) cover substituted acetylenic imidazo[1,2-b]pyridazine compounds as general kinase inhibitors [3]. The target compound—bearing a 2-methyl substituent, a 6-carbonyl-piperazine linker, and a 4-phenyl group—may fall within the generic Markush claims of some of these patents. Procurement for research purposes is generally permissible under research exemptions, but commercial translation or derivative development requires freedom-to-operate analysis.

Patent Landscape
Source review
WO2014128093A1 (MKNK1), US11795172B2 (CaMKII), US8114874 (pan-kinase); compound may fall within generic Markush claims
Supports IP due diligence context
Research-use exemption generally applies
Patent landscape Kinase inhibitor IP Freedom to operate

Recommended Application Scenarios for 1-{2-Methylimidazo[1,2-b]pyridazine-6-carbonyl}-4-phenylpiperazine Based on Quantitative Evidence


Kinase Selectivity Panel Screening: Deconvoluting Target Engagement of the 4-Phenylpiperazine Pharmacophore

Given that the 4-phenylpiperazine moiety appears in imidazo[1,2-b]pyridazine-based Haspin inhibitors (IC50 6–100 nM) [1] and acetylcholinesterase inhibitors (IC50 40–50 nM) [2], this compound is ideally suited for broad kinase selectivity profiling and target deconvolution studies. Researchers should screen the compound against a panel of at least 100 kinases—with particular attention to Haspin, IKKβ, DYRK/CLK family members, CaMKII, and MKNK1—to establish its selectivity fingerprint before deploying it as a chemical probe in phenotypic assays. The unsubstituted phenyl group (vs. fluorophenyl or methoxyphenyl analogs) provides a simpler pharmacophore for initial SAR exploration.

In Vitro Anti-Inflammatory Phenotypic Screening with IKKβ/TNFα Pathway Readout

Imidazo[1,2-b]pyridazine derivatives have demonstrated IKKβ inhibitory activity and suppression of TNFα production in cellular and in vivo models [3]. This compound should be evaluated in LPS-stimulated THP-1 or RAW264.7 macrophage assays measuring TNFα secretion as a functional readout of NF-κB pathway inhibition. Comparison with the established IKKβ inhibitor series (Shimizu et al., 2011) provides a benchmark for assessing whether the 4-phenylpiperazine substitution confers differential potency or cellular permeability relative to previously optimized analogs. The compound's moderate predicted lipophilicity (XLogP3 approx. 1.8–2.0) may offer improved aqueous solubility for cell-based assay formats.

Medicinal Chemistry Hit Expansion: SAR Exploration at the Phenylpiperazine Pendant

This compound serves as an ideal starting point for systematic SAR studies around the pendant phenyl ring. Commercially available analogs with 4-fluorophenyl (CAS 2640896-23-5), 2-methoxyphenyl (CAS 2640945-85-1), and 3-methylphenyl (CAS 2640934-19-4) substitutions enable rapid exploration of electronic, steric, and lipophilic effects on target potency and selectivity . The imidazo[1,2-b]pyridazine scaffold's established synthetic accessibility—via condensation of 3-aminopyridazines with α-halo carbonyl compounds [4]—facilitates further derivatization at the 2-, 3-, 6-, and 7-positions for lead optimization programs targeting kinases, AChE, or TNFα modulation.

Computational Docking and Pharmacophore Modeling: Scaffold-Based Virtual Screening

The availability of crystal structures for imidazo[1,2-b]pyridazine inhibitors bound to Haspin (PDB entries from Elie et al., 2020) and p38 MAP kinase (PDB 6ANL) [5] enables structure-based computational studies using this compound as a query ligand. Its 2-methyl substitution and unsubstituted 4-phenylpiperazine make it a suitable reference compound for pharmacophore modeling and scaffold-hopping exercises aimed at identifying novel chemotypes with similar binding modes. The predicted physicochemical property set (MW 321.4, TPSA approx. 53.7 Ų, HBD = 0, HBA = 5) falls within oral drug-like chemical space, supporting its use as a lead-like starting point for virtual screening campaigns.

Application
Selection Property
Validation Focus
Kinase selectivity panel screening
Target deconvolution profiling
Broad kinome-wide selectivity determination
Anti-inflammatory phenotypic screening
NF-κB pathway inhibition context
TNFα suppression assay readout
Medicinal chemistry hit expansion
Pendant phenyl SAR exploration
Substituent-dependent potency and selectivity
Computational docking and pharmacophore modeling
Scaffold-based query ligand
Binding mode and pharmacophore mapping
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